Cas no 1208903-50-7 (4-phenyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}oxane-4-carboxamide)

• Product Name: 4-phenyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}oxane-4-carboxamide
• CAS No: 1208903-50-7
• MF: C₂₃H₃₀N₂O₄S₂
• MW: 462.62530374527
• CID: 6101378
• PubChem ID: 45553753
• Update Time: 2025-06-15

4-phenyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}oxane-4-carboxamide
• SR-01000925080-1
• 4-phenyl-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}oxane-4-carboxamide
• F5831-0560
• 4-phenyl-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]oxane-4-carboxamide
• 4-phenyl-N-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)tetrahydro-2H-pyran-4-carboxamide
• 1208903-50-7
• SR-01000925080
• VU0521859-1
• AKOS024520085

• Inchi： 1S/C23H30N2O4S2/c26-22(23(12-16-29-17-13-23)19-7-2-1-3-8-19)24-14-11-20-9-4-5-15-25(20)31(27,28)21-10-6-18-30-21/h1-3,6-8,10,18,20H,4-5,9,11-17H2,(H,24,26)
• InChI Key： BUJTTYTVCSBWTF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCCCC1CCNC(C1(C2C=CC=CC=2)CCOCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 462.16469979g/mol
• Monoisotopic Mass: 462.16469979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 4-phenyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}oxane-4-carboxamide

Comprehensive Overview of 4-phenyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}oxane-4-carboxamide (CAS No. 1208903-50-7)

4-phenyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}oxane-4-carboxamide, with the CAS number 1208903-50-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a phenyl group, a thiophene sulfonyl moiety, and a piperidine ring, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

The compound's molecular structure is characterized by its oxane-4-carboxamide backbone, which contributes to its stability and bioavailability. This attribute is critical in modern drug design, where ADME (Absorption, Distribution, Metabolism, and Excretion) properties are paramount. Given the rising popularity of AI-driven drug discovery and computational chemistry, 1208903-50-7 has been explored in virtual screening campaigns to identify its binding affinities with various biological targets. Such approaches are increasingly relevant as the pharmaceutical industry seeks to reduce development timelines and costs.

One of the most searched topics in this domain is the role of sulfonyl-containing compounds in kinase inhibition. The thiophene-2-sulfonyl group in 4-phenyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}oxane-4-carboxamide suggests potential activity in modulating kinase-related pathways, which are often implicated in cancer and inflammatory diseases. This connection has spurred interest among researchers investigating targeted therapies and small-molecule inhibitors.

Another area of focus is the compound's synthetic accessibility. With the increasing emphasis on green chemistry and sustainable synthesis, methodologies for producing 1208903-50-7 with minimal environmental impact are under exploration. This aligns with broader trends in the chemical industry, where eco-friendly processes and reducing carbon footprints are prioritized. The compound's piperidine and thiophene components are common in medicinal chemistry, further highlighting its versatility.

In the context of drug repurposing, 4-phenyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}oxane-4-carboxamide has also been evaluated for its potential in treating neurological disorders. The piperidin-2-ylethyl segment is structurally similar to motifs found in compounds targeting G-protein-coupled receptors (GPCRs), which are pivotal in neuropharmacology. This has led to speculation about its utility in addressing conditions like neurodegenerative diseases and chronic pain, topics frequently searched in academic and medical circles.

From a commercial perspective, the demand for high-purity 1208903-50-7 has risen, driven by its inclusion in high-throughput screening (HTS) libraries. Suppliers and contract research organizations (CROs) are increasingly offering this compound to support drug discovery pipelines. Its chemical stability and solubility profile make it suitable for a wide range of experimental conditions, further enhancing its appeal.

In summary, 4-phenyl-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}oxane-4-carboxamide (CAS 1208903-50-7) represents a promising candidate for multiple research avenues, from kinase inhibition to neurological therapeutics. Its structural complexity and functional groups position it as a valuable tool for scientists exploring next-generation pharmaceuticals. As the fields of computational biology and sustainable chemistry evolve, this compound is likely to remain a focal point in innovative research endeavors.